Mercuric chloride

• CAS No.: 7487-94-7
• Product Name: Mercuric chloride
• Molecular Formula: HgCl2; Cl2Hg
• Molecular Weight: 271.5 g/mol
• IUPAC Name: dichloromercury
• Standard InChI: InChI=1S/2ClH.Hg/h2*1H;/q;;+2/p-2
• Standard InChIKey: LWJROJCJINYWOX-UHFFFAOYSA-L
• Impurities: Mercurous chloride
• SMILES: Cl[Hg]Cl
• Canonical SMILES: [Cl-].[Cl-].[Hg+2]
• Boiling Point: 576 °F at 760 mm Hg (EPA, 1998); 302 °C
• Colorform: Colorless rhombic crystals or white powder; White crystal or powder; White orthombic crystals
• Density: 5.44 at 77 °F (EPA, 1998); 5.6 @ 20 °C; 5.4 g/cm³
• Melting Point: 529 °F (EPA, 1998); 277 °C; 276 °C
• Physical Description: Mercuric chloride appears as an odorless white crystalline solid. Density 5.4 g / cm3. Melting point 277°C. Slightly volatile at ordinary temperatures. Can be sublimed unchanged. Corrosive to the mucous membranes. Toxic by inhalation (dusts, etc.), ingestion, and skin absorption. Used in photography, disinfectants, wood preservatives, fungicides.; WHITE CRYSTALS OR POWDER.
• Description: Mercuric chloride appears as an odorless white crystalline solid. Density 5.4 g / cm3. Melting point 277°C. Slightly volatile at ordinary temperatures. Can be sublimed unchanged. Corrosive to the mucous membranes. Toxic by inhalation (dusts, etc.), ingestion, and skin absorption. Used in photography, disinfectants, wood preservatives, fungicides.; Mercury chloride (HgCl2) is a highly toxic compound that volatizes slightly at ordinary temperature and appreciably at 100 degrees C. It is corrosive to mucous membranes and used as a topical antiseptic and disinfectant. Mercuric chloride was used to disinfect wounds by Arab physicians in the Middle Ages but modern medicine has since deemed it unsafe for use.; Mercury dichloride is a mercury coordination entity made up of linear triatomic molecules in which a mercury atom is bonded to two chlorines. Water-soluble, it is highly toxic. Once used in a wide variety of applications, including preserving wood and anatomical specimens, embalming and disinfecting, as an intensifier in photography, as a mordant for rabbit and beaver furs, and freeing gold from lead, its use has markedly declined as less toxic alternatives have been developed. It has a role as a sensitiser.
• Shelf Life: SLIGHTLY VOLATILE AT ORDINARY TEMP; APPRECIABLY SO AT 100 °C; VOLATILIZES UNCHANGED @ ABOUT 300 °C; DECOMP IN PRESENCE OF ORG MATTER BY SUNLIGHT TO METALLIC MERCURY, VIA MERCUROUS CHLORIDE
• Solubility: 5 to 10 mg/mL at 72° F (NTP, 1992); 6.9 g/100 cc water @ 20 °C; 48 G/100 CC WATER @ 100 °C; 33 G/100 CC ALCOHOL @ 25 °C; 4 G/100 CC ETHER; SOL IN ACETIC ACID; 36 G/L WATER @ 0 °C; Slightly sol in carbon disulfide, pyridine; sol in methanol, acetone, ethyl acetate; 1 g/200 ml benzene; 1 g/12 ml glycerol.; Soluble in ethyl alcohol (34% at 31 °C), amyl alcohol (~10% at 30 °C), and methyl alcohol (53% at 36 °C). It is also soluble in formic acid, the lower acetate esters, and other polar organic solvents.; Solubility in water, g/l at 20 °C: 69 (moderate)
• Synonyms: Bichloride, Mercury; Chloride, Mercuric; Corrosive Sublimate; Dichloride, Mercury; HgCl2; Mercuric Chloride; Mercuric Perchloride; Mercury Bichloride; Mercury Dichloride; Mercury Perchloride; Perchloride, Mercuric; Perchloride, Mercury; Sublimate; Sublimate, Corrosive
• Vapor Density: 9.8 g/cu cm
• Vapor Pressure: 1 mm Hg at 277.16 °F (EPA, 1998); 1 MM HG @ 136.2 °C; Vapor pressure, Pa at 20 °C: 0.1
• PubChem Compound: 24085
• Last Modified: Nov 11 2021